Cas no 869222-69-5 (5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine)

• Product Name: 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine
• CAS No: 869222-69-5
• MF: C₁₆H₁₉F₃N₄O₇
• MW: 436.339874505997
• CID: 891903
• PubChem ID: 102602197
• Update Time: 2025-06-08

5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• 5-[N-(2-(TRIFLUOROACETAMIDO)ETHYL)-3-(E)-ACRYLAMIDO]-2'-DEOXYURIDINE
• 5-[N-(2-(TRIFLUOROACETAMIDO)ETHYL)-3-(E)-ACRYLAMIDO]-2’-DEOXYURIDINE
• (E)-3-[1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]-N-[2-[(2,2,2-trifluoroacetyl)amino]ethyl]prop-2-enamide
• 869222-69-5
• Uridine, 2'-deoxy-5-[(1E)-3-oxo-3-[[2-[(trifluoroacetyl)amino]ethyl]amino]-1-propenyl]-
• YOHIJANZSAVOSL-QUAUNDHZSA-N
• SCHEMBL20456356
• DTXSID801125269
• 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine

• Inchi： 1S/C16H19F3N4O7/c17-16(18,19)14(28)21-4-3-20-11(26)2-1-8-6-23(15(29)22-13(8)27)12-5-9(25)10(7-24)30-12/h1-2,6,9-10,12,24-25H,3-5,7H2,(H,20,26)(H,21,28)(H,22,27,29)/b2-1+/t9-,10+,12+/m0/s1
• InChI Key： YOHIJANZSAVOSL-QUAUNDHZSA-N
• SMILES： FC(C(NCCNC(/C=C/C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](CO)O1)O)=O)=O)=O)=O)(F)F

Computed Properties

• Exact Mass: 436.12100
• Monoisotopic Mass: 436.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 157A^2

Experimental Properties

• PSA: 162.75000
• LogP: -1.23300

Additional information on 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine

Comprehensive Analysis of 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine (CAS No. 869222-69-5)

The compound 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine (CAS No. 869222-69-5) is a modified nucleoside derivative that has garnered significant attention in the fields of medicinal chemistry and biochemical research. Its unique structure, featuring a trifluoroacetamidoethyl group and an acrylamido moiety, makes it a valuable intermediate for the synthesis of novel antiviral agents and nucleoside analogs. Researchers are particularly interested in its potential applications in drug discovery and molecular biology, as it offers a versatile scaffold for designing targeted therapies.

In recent years, the demand for modified nucleosides like 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine has surged due to their role in developing next-generation therapeutics. This compound is often explored in the context of RNA interference and gene silencing technologies, which are hot topics in biopharmaceutical innovation. Its acrylamido group also allows for conjugation with other biomolecules, making it a promising candidate for click chemistry applications and bioconjugation strategies.

The synthesis and characterization of 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine require advanced organic synthesis techniques, including protecting group strategies and HPLC purification. Its CAS No. 869222-69-5 serves as a critical identifier for researchers sourcing high-purity samples for their experiments. Given the growing interest in personalized medicine and targeted drug delivery, this compound’s ability to integrate into oligonucleotide therapeutics positions it as a key player in modern biotechnology.

Another area of interest is the compound’s potential in cancer research. The trifluoroacetamido and acrylamido functionalities may enhance the binding affinity of nucleoside analogs to DNA polymerases or viral enzymes, which is a focal point for anticancer drug development. Researchers are also investigating its stability and pharmacokinetic properties, as these factors are crucial for translating laboratory findings into clinical applications.

From an industrial perspective, 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine is often discussed in the context of GMP synthesis and scale-up challenges. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of academic and pharmaceutical clients. Its relevance to high-throughput screening and combinatorial chemistry further underscores its importance in drug discovery pipelines.

In summary, 5-N(2-Trifluoroacetamido)ethyl)-3-(E)-acrylamido-2’-deoxyuridine (CAS No. 869222-69-5) represents a cutting-edge tool for advancing biomedical research and therapeutic innovation. Its multifaceted applications, from antiviral drug design to bioconjugation chemistry, make it a compound of enduring interest to scientists and industry professionals alike.